N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• IUPAC Name: 2-(4-methoxy-3-methylphenyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H14N4O4/c1-9-7-10(3-4-11(9)21-2)8-13(20)17-15-19-18-14(22-15)12-5-6-16-23-12/h3-7H,8H2,1-2H3,(H,17,19,20)
• InChI Key: PRMVJRJSBMLVFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=NN=C(O2)C3=CC=NO3)OC
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.30 g/mol

Description

N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide, also known as IMMA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Computational and Pharmacological Evaluation

1,3,4-oxadiazole and pyrazole derivatives have been computationally and pharmacologically evaluated for their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Compounds in these categories have shown moderate to potent affinities for various targets, including epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX), indicating their utility in the development of new therapeutic agents with diverse biological activities (Faheem, 2018).

Antimicrobial Activity

Isoxazole-substituted 1,3,4-oxadiazoles have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. These compounds, such as N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides, have shown good activity against selected pathogens, highlighting their potential in antimicrobial drug development (Marri, Kakkerla, Murali Krishna, & Venkat Rajam, 2018).

Antitumor and Antimicrobial Agents

A series of hydrazide and oxadiazole derivatives have been designed and synthesized, showing significant antimicrobial activity and antiproliferative activity against human tumor cell lines. These findings suggest the utility of such compounds in developing chemotherapeutic agents with improved antitumor activity (Kaya et al., 2017).

Antiprotozoal Agents

Quinoxaline-based 1,3,4-oxadiazoles have been evaluated for their antimicrobial and antiprotozoal activities, displaying promising results against Trypanosoma cruzi. These compounds, through a multistep synthesis process, offer potential in the treatment of diseases caused by protozoal pathogens (Patel et al., 2017).

NMR Characterization of Novel Derivatives

NMR studies on novel 1,3,4-oxadiazole derivatives containing benzimidazole moieties provide detailed structural insights, which are crucial for the design and development of new compounds with potential biological applications (Li Ying-jun, 2012).